Cas no 1804844-31-2 (4-Bromo-2-fluoro-5-nitrophenylacetic acid)

• Product Name: 4-Bromo-2-fluoro-5-nitrophenylacetic acid
• CAS No: 1804844-31-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4971909
• Update Time: 2025-05-23

4-Bromo-2-fluoro-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-nitrophenylacetic acid

• Inchi： 1S/C8H5BrFNO4/c9-5-3-6(10)4(2-8(12)13)1-7(5)11(14)15/h1,3H,2H2,(H,12,13)
• InChI Key： QOKYSQYCFIKVKU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Additional information on 4-Bromo-2-fluoro-5-nitrophenylacetic acid

4-Bromo-2-fluoro-5-nitrophenylacetic Acid (CAS No. 1804844-31-2): A Key Intermediate in Modern Pharmaceutical Research

4-Bromo-2-fluoro-5-nitrophenylacetic acid, identified by its unique chemical identifier CAS No. 1804844-31-2, represents a significant compound in the realm of pharmaceutical chemistry. This aromatic acetic acid derivative is characterized by the presence of both bromine and fluorine substituents, along with a nitro group, which collectively contribute to its diverse reactivity and utility in synthetic chemistry. The compound's structure, featuring a phenyl ring modified by these halogen atoms and a nitro group, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid molecule's electronic properties are influenced by the electronegativity of the bromine and fluorine atoms, which can modulate the reactivity of the aromatic ring. This feature is particularly advantageous in medicinal chemistry, where precise control over reaction pathways is essential for optimizing drug candidates. The nitro group further enhances its utility by serving as a versatile handle for further functionalization through reduction or nucleophilic aromatic substitution reactions.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing halogenated aromatic rings due to their enhanced binding affinity and metabolic stability. The< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid derivative aligns well with this trend, offering researchers a robust scaffold for developing novel therapeutic agents. Its incorporation into drug molecules has been explored in various therapeutic areas, including oncology, anti-inflammatory treatments, and central nervous system disorders.

One of the most compelling applications of< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid scaffold, chemists can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Several research groups have reported promising results using this compound as a building block for kinase inhibitors with improved potency and selectivity.

The< strong>CAS No. 1804844-31-2-labeled compound has also found utility in the development of antiviral agents. The structural features of< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid, particularly the presence of both bromine and fluorine atoms, contribute to its ability to interact with viral enzymes and proteins. This has led to its use in synthesizing molecules that can inhibit viral replication or interfere with host-virus interactions. Recent studies have highlighted its potential in combating emerging viral threats, underscoring its importance in global health research.

In addition to its applications in drug development, 4-Bromo-2-fluoro-5-nitrophenylacetic acid has been utilized in materials science research. Its ability to undergo various chemical transformations makes it a valuable starting material for synthesizing complex organic molecules with tailored properties. These derivatives have been explored for their potential use in organic electronics, where precise control over molecular structure is crucial for achieving desired electronic characteristics.

The synthesis of< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of a brominated fluoro-substituted benzene derivative followed by carboxylation at the para position relative to the bromine atom. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The< strong>CAS No. 1804844-31-2-referenced compound's versatility extends to its role as a ligand in coordination chemistry. The presence of multiple functional groups allows it to bind with transition metals, forming complexes that exhibit unique catalytic properties. These metal complexes have been investigated for their potential use in catalytic transformations relevant to pharmaceutical synthesis, offering an alternative to traditional homogeneous catalysts.

Evaluation of< strong>4-Bromo-2-fluoro-5-nitrophenylacetic acid's pharmacological properties has revealed several interesting characteristics that make it an attractive candidate for further development. In vitro studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and cell proliferation. These findings have prompted researchers to explore its potential as a lead compound for novel therapeutics targeting chronic diseases.

The< strong>CAS No. 1804844-31-2-labeled compound's safety profile is another critical consideration in its application within pharmaceutical research. While comprehensive toxicological data is still being gathered, preliminary studies suggest that it exhibits moderate solubility and stability under standard laboratory conditions. However, as with any chemical entity used in research settings, proper handling protocols must be followed to ensure worker safety and environmental protection.

In conclusion, 4-Bromo-2-fluoro-5-nitrophenylacetic acid (CAS No. 1804844-31-2) represents a multifunctional compound with broad applications across pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound, its importance in modern chemical biology is likely to grow even further.